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Compound of Interest

Compound Name: WAY-255348

Cat. No.: B1683280 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

WAY-255348, a potent, nonsteroidal progesterone receptor (PR) antagonist. Given that a

specific Safety Data Sheet (SDS) with explicit disposal instructions for WAY-255348 is not

readily available, this guidance is based on the general principles of laboratory chemical waste

management for research-grade, nitrogen-containing heterocyclic compounds.

Core Safety and Handling Principles
WAY-255348 is a bioactive compound intended for laboratory research. As with any research

chemical, it should be handled with care, utilizing appropriate personal protective equipment

(PPE), including gloves, lab coats, and eye protection. All waste containing WAY-255348,

including pure compound, contaminated solutions, and used consumables, must be treated as

hazardous chemical waste.[1][2][3] Under no circumstances should this chemical be disposed

of down the drain or in regular trash.[1][4]

Quantitative Data Summary
For the purpose of safe handling and disposal, key chemical identifiers for WAY-255348 are

summarized in the table below.
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Identifier Value

CAS Number 872141-23-6

Chemical Formula C₁₆H₁₄FN₃O

IUPAC Name
5-(7-fluoro-3,3-dimethyl-2-oxoindolin-5-yl)-1-

methyl-1H-pyrrole-2-carbonitrile

Molecular Weight 283.30 g/mol

Appearance White to off-white solid powder

Experimental Protocols for Disposal
The following protocols outline the step-by-step procedures for the safe disposal of WAY-
255348 waste in a laboratory setting. These are general guidelines and should be adapted to

comply with the specific regulations of your institution and local authorities.

Protocol 1: Disposal of Unused or Expired WAY-255348

Container Preparation:

Obtain a designated hazardous waste container that is compatible with WAY-255348. A

high-density polyethylene (HDPE) or glass container is recommended.

Ensure the container is clean, dry, and has a secure, leak-proof cap.

Labeling:

Affix a hazardous waste label to the container.

Clearly write the full chemical name ("WAY-255348"), CAS number (872141-23-6), and the

approximate quantity of the waste.

Indicate the hazard characteristics (e.g., "Toxic," "Chemical Waste for Disposal").

Waste Transfer:

Carefully transfer the solid WAY-255348 into the labeled waste container.
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Minimize the creation of dust.

Storage:

Securely close the container.

Store the waste container in a designated satellite accumulation area for hazardous

waste.

Ensure the storage area is well-ventilated and away from incompatible materials.

Pickup and Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.

Protocol 2: Disposal of Solutions Containing WAY-255348

Waste Collection:

Collect all aqueous and solvent-based solutions containing WAY-255348 in a dedicated,

properly labeled hazardous waste container.

Do not mix with other incompatible waste streams. Halogenated and non-halogenated

solvent wastes should generally be segregated.

Container and Labeling:

Use a container compatible with the solvent used (e.g., glass for organic solvents).

Label the container with "Hazardous Waste," the full chemical name ("WAY-255348"), the

solvent(s) used, and the estimated concentration of the compound.

Storage:

Keep the waste container tightly sealed when not in use.

Store in a designated satellite accumulation area with secondary containment to prevent

spills.
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Disposal:

Follow your institution's procedures for the pickup of liquid hazardous waste by EHS or a

certified contractor.

Protocol 3: Disposal of Contaminated Labware

Segregation:

Segregate disposable labware (e.g., pipette tips, gloves, vials) that has come into contact

with WAY-255348 from non-hazardous waste.

Collection:

Place all contaminated solid waste into a designated, clearly labeled hazardous waste bag

or container. The container should be puncture-resistant if it contains sharp items.

Labeling:

Label the container as "Hazardous Waste" and list the contaminating chemical (WAY-
255348).

Disposal:

Dispose of the container through your institution's chemical and hazardous waste disposal

stream.

Logical Workflow for Disposal
The proper disposal of WAY-255348 follows a logical progression from identification to final

removal by certified personnel. The following diagram illustrates this workflow.
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Identify WAY-255348 Waste
(Unused, Solutions, Contaminated Labware)

Segregate Waste Streams
(Solid, Liquid, Sharps)

Select Appropriate Waste Container

Label Container with Chemical Details
(Name, CAS#, Hazards)

Transfer Waste to Container

Securely Seal Container

Store in Designated Satellite
Accumulation Area

Arrange for EHS/Contractor Pickup

Final Disposal by Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of WAY-255348 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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